1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooctane-1-carboxylic Acid

• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooctane-1-carboxylic acid
• InChI: InChI=1S/C14H25NO4/c1-13(2,3)19-12(18)15-14(11(16)17)9-7-5-4-6-8-10-14/h4-10H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: ZQWWOQXTYXFBKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCCCCC1)C(=O)O
• Molecular Formula: C14H25NO4
• DSSTOX Substance ID: DTXSID60363688
• Molecular Weight: 271.35 g/mol
• CAS RN: 199330-75-1

Description

1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooctane-1-carboxylic Acid is a chemical compound. Its molecular formula is C14H25NO4 and it has a molecular weight of 271.35 g/mol.

Scientific Research Applications

Biocatalyst Inhibition by Carboxylic Acids

Carboxylic acids, including structures similar to 1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooctane-1-carboxylic Acid, play a crucial role in biocatalysis and microbial fermentation processes. Their inhibitory effects on microbes like Escherichia coli and Saccharomyces cerevisiae are significant due to their impact on cell membrane integrity and internal pH, presenting challenges in biorenewable chemical production. Understanding these interactions helps in designing microbial strains with enhanced tolerance and performance in industrial applications (Jarboe, Royce, & Liu, 2013).

Synthesis of Natural Products

The synthesis of natural products containing eight-membered carbocycles, a feature relevant to compounds with cyclooctane structures, is highlighted for its complexity and the innovative strategies employed in synthetic chemistry. Such compounds exhibit significant medicinal properties, underscoring the importance of developing synthetic methods for these structurally complex molecules (Hu, Li, Han, Min, & Li, 2020).

Carboxylic Acid Bioisosteres in Medicinal Chemistry

Carboxylic acid bioisosteres, which mimic the properties of carboxylic acids without their drawbacks, are crucial in drug design. The development of novel carboxylic acid substitutes that exhibit improved pharmacological profiles is a testament to the innovation required in overcoming challenges faced in modern drug design, offering insights into the versatility of carboxylic acid structures in therapeutic contexts (Horgan & O’ Sullivan, 2021).

Liquid-Liquid Extraction (LLX) of Carboxylic Acids

The removal of carboxylic acids from aqueous streams through LLX is essential for producing bio-based plastics. This review on solvent developments for LLX of carboxylic acids showcases the importance of selecting appropriate solvents, such as ionic liquids, for efficient carboxylic acid recovery, contributing to the sustainability of chemical manufacturing processes (Sprakel & Schuur, 2019).

Biomass-Derived Levulinic Acid for Drug Synthesis

Levulinic acid (LEV), a biomass-derived chemical with carboxyl and carbonyl functional groups, showcases the potential of carboxylic acid derivatives in drug synthesis. Its application in cancer treatment, medical materials, and as a raw material for synthesizing drugs highlights the growing interest in utilizing renewable resources for pharmaceutical development (Zhang, Wang, Liu, Wang, & Xu, 2021).